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  4. (4As,6aR,6bS,8aR,12aR,14aS,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-5,6,7,8,9,10,12,12a,14,14a-decahydro-4aH-picene-1,3-dione
(4As,6aR,6bS,8aR,12aR,14aS,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-5,6,7,8,9,10,12,12a,14,14a-decahydro-4aH-picene-1,3-dione (4As,6aR,6bS,8aR,12aR,14aS,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-5,6,7,8,9,10,12,12a,14,14a-decahydro-4aH-picene-1,3-dione
Brand Name: Vulcanchem
CAS No.: 18674-43-6
VCID: VC0098341
InChI: InChI=1S/C30H46O2/c1-25(2)13-14-27(5)15-16-28(6)19(20(27)18-25)9-10-22-29(28,7)12-11-21-26(3,4)23(31)17-24(32)30(21,22)8/h9,20-22H,10-18H2,1-8H3/t20-,21-,22-,27+,28+,29+,30-/m0/s1
SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(C(=O)CC(=O)C5(C)C)C)C)C2C1)C)C)C
Molecular Formula: C30H46O2
Molecular Weight: 438.7 g/mol

(4As,6aR,6bS,8aR,12aR,14aS,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-5,6,7,8,9,10,12,12a,14,14a-decahydro-4aH-picene-1,3-dione

CAS No.: 18674-43-6

Labelled Products

VCID: VC0098341

Molecular Formula: C30H46O2

Molecular Weight: 438.7 g/mol

(4As,6aR,6bS,8aR,12aR,14aS,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-5,6,7,8,9,10,12,12a,14,14a-decahydro-4aH-picene-1,3-dione - 18674-43-6

CAS No. 18674-43-6
Product Name (4As,6aR,6bS,8aR,12aR,14aS,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-5,6,7,8,9,10,12,12a,14,14a-decahydro-4aH-picene-1,3-dione
Molecular Formula C30H46O2
Molecular Weight 438.7 g/mol
IUPAC Name (4aS,6aR,6bS,8aR,12aR,14aS,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-5,6,7,8,9,10,12,12a,14,14a-decahydro-4aH-picene-1,3-dione
Standard InChI InChI=1S/C30H46O2/c1-25(2)13-14-27(5)15-16-28(6)19(20(27)18-25)9-10-22-29(28,7)12-11-21-26(3,4)23(31)17-24(32)30(21,22)8/h9,20-22H,10-18H2,1-8H3/t20-,21-,22-,27+,28+,29+,30-/m0/s1
Standard InChIKey YRHVBEUEHIVQFL-TZXKWDITSA-N
Isomeric SMILES C[C@@]12CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(C(=O)CC(=O)C5(C)C)C)C)[C@@H]1CC(CC2)(C)C)C
SMILES CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(C(=O)CC(=O)C5(C)C)C)C)C2C1)C)C)C
Canonical SMILES CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(C(=O)CC(=O)C5(C)C)C)C)C2C1)C)C)C
Synonyms Olean-12-ene-1,3-dione
PubChem Compound 14010969
Last Modified Nov 11 2021
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